![molecular formula C22H29N3O2S B4118541 2-(2-hydroxy-3,5-diisopropylbenzoyl)-N-(2-phenylethyl)hydrazinecarbothioamide](/img/structure/B4118541.png)
2-(2-hydroxy-3,5-diisopropylbenzoyl)-N-(2-phenylethyl)hydrazinecarbothioamide
Overview
Description
2-(2-hydroxy-3,5-diisopropylbenzoyl)-N-(2-phenylethyl)hydrazinecarbothioamide, also known as HDPH, is a compound that has been extensively studied for its potential applications in scientific research. HDPH is a hydrazinecarbothioamide derivative that has been shown to exhibit a wide range of biochemical and physiological effects, making it a promising candidate for use in various research fields.
Mechanism of Action
The mechanism of action of 2-(2-hydroxy-3,5-diisopropylbenzoyl)-N-(2-phenylethyl)hydrazinecarbothioamide is believed to involve the induction of apoptosis, or programmed cell death, in cancer cells. This compound has been shown to activate the caspase pathway, which is involved in the regulation of apoptosis. In addition, this compound has been shown to inhibit the activity of various enzymes that are involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a wide range of biochemical and physiological effects. In addition to its antitumor activity, this compound has been shown to exhibit anti-inflammatory, antioxidant, and antifungal activity. This compound has also been shown to have a protective effect against oxidative stress, which is believed to play a role in the development of various diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-(2-hydroxy-3,5-diisopropylbenzoyl)-N-(2-phenylethyl)hydrazinecarbothioamide in lab experiments is its potent antitumor activity. This compound has been shown to exhibit activity against a wide range of cancer cell lines, making it a promising candidate for further research. However, one of the limitations of using this compound in lab experiments is its relatively low solubility in water, which can make it difficult to work with.
Future Directions
There are several potential future directions for research on 2-(2-hydroxy-3,5-diisopropylbenzoyl)-N-(2-phenylethyl)hydrazinecarbothioamide. One area of research could focus on the development of new synthetic methods for this compound that could improve its solubility and make it easier to work with. Another area of research could focus on the development of new formulations of this compound that could improve its bioavailability and enhance its antitumor activity. Additionally, further research could be conducted to explore the potential applications of this compound in other areas of scientific research, such as inflammation and oxidative stress.
Scientific Research Applications
2-(2-hydroxy-3,5-diisopropylbenzoyl)-N-(2-phenylethyl)hydrazinecarbothioamide has been extensively studied for its potential applications in scientific research. One of the most promising areas of research for this compound is its potential as a cancer treatment. Studies have shown that this compound exhibits potent antitumor activity against a wide range of cancer cell lines, including breast, lung, and colon cancer cells.
properties
IUPAC Name |
1-[[2-hydroxy-3,5-di(propan-2-yl)benzoyl]amino]-3-(2-phenylethyl)thiourea | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H29N3O2S/c1-14(2)17-12-18(15(3)4)20(26)19(13-17)21(27)24-25-22(28)23-11-10-16-8-6-5-7-9-16/h5-9,12-15,26H,10-11H2,1-4H3,(H,24,27)(H2,23,25,28) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PDLZOSMMBXOIPA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC(=C(C(=C1)C(=O)NNC(=S)NCCC2=CC=CC=C2)O)C(C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H29N3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.